Cas no 1261950-86-0 (6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid)

6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid is a specialized organic compound featuring a nicotinic acid core substituted with a hydroxy group at the 6-position and a methoxy-trifluoromethylphenyl moiety at the 5-position. This structure imparts unique physicochemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the hydroxy and methoxy functionalities offer sites for further derivatization. Its precise molecular architecture supports applications in drug discovery, particularly in designing bioactive molecules with improved binding affinity and selectivity. The compound’s high purity and well-defined synthetic pathway ensure reproducibility for research and industrial use.

6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid structure

1261950-86-0 structure

Product Name:6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid

CAS No:1261950-86-0

MF:C₁₄H₁₀F₃NO₄

MW:313.228714466095

MDL:MFCD18318564

CID:2765572

PubChem ID:53224495

Update Time:2025-05-19

6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid, 95%
- 6-HYDROXY-5-(2-METHOXY-5-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
- 5-[2-Methoxy-5-(trifluoromethyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxylic acid
- MFCD18318564
- DTXSID50688392
- 1261950-86-0
- 6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid
- MDL： MFCD18318564
- Inchi： 1S/C14H10F3NO4/c1-22-11-3-2-8(14(15,16)17)5-9(11)10-4-7(13(20)21)6-18-12(10)19/h2-6H,1H3,(H,18,19)(H,20,21)
- InChI Key： ZRYGLDCLMDSCFO-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C=1)C1C(NC=C(C(=O)O)C=1)=O)OC)(F)F

Computed Properties

Exact Mass: 313.05619229Da
Monoisotopic Mass: 313.05619229Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 539
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 75.6Å²

6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB325404-5 g	6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid, 95%; .	1261950-86-0	95%	5g	€1159.00	2023-04-26
abcr	AB325404-5g	6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid, 95%; .	1261950-86-0	95%	5g	€1159.00	2025-02-27

6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
3. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
5. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid

Recent Advances in the Study of 6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid (CAS: 1261950-86-0)

6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid (CAS: 1261950-86-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethylphenyl and nicotinic acid moieties, has been the subject of recent research due to its potential applications in drug development and therapeutic interventions. The following sections provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid, aiming to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also explored its reactivity and stability under various conditions, which are critical for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid exhibits promising inhibitory effects on specific enzymatic targets. For instance, it has shown potential as an inhibitor of certain kinases involved in inflammatory pathways, suggesting its applicability in treating inflammatory diseases. Additionally, its interaction with other biomolecules is being investigated to elucidate its mechanism of action and potential side effects.

The therapeutic potential of this compound is further highlighted by its pharmacokinetic properties. Recent pharmacokinetic studies have revealed favorable absorption and distribution profiles, making it a viable candidate for oral administration. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of active research. Efforts are underway to modify the compound's structure to enhance its bioavailability and reduce any adverse effects.

In conclusion, 6-Hydroxy-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid (CAS: 1261950-86-0) represents a promising avenue for future drug development. Its unique chemical structure and biological activity make it a valuable subject of study in the field of medicinal chemistry. Ongoing research aims to address the current limitations and explore its full therapeutic potential, paving the way for its eventual clinical application.